Cas no 2172100-69-3 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2172100-69-3
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5852941
• PubChem ID: 165564671
• Update Time: 2025-07-17

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclohex-3-ene-1-carboxylic acid
• 2172100-69-3
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]cyclohex-3-ene-1-carboxylic acid
• EN300-1555463

• Inchi： 1S/C26H28N2O6/c1-33-23(24(29)28-17-8-6-7-16(13-17)25(30)31)14-27-26(32)34-15-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-6,8-12,16-17,22-23H,7,13-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： GPRFJZBZULLGPQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=CCC(C(=O)O)C1)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclohex-3-ene-1-carboxylic acid

Recent Advances in the Study of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2172100-69-3)

The compound 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2172100-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexene carboxylic acid moiety, is being explored for its potential applications in peptide synthesis and drug development. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino groups during the assembly of peptide chains.

Recent studies have focused on optimizing the synthesis and purification processes for this compound, given its relevance as an intermediate in the production of bioactive peptides and small-molecule therapeutics. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and reduces byproduct formation, leveraging advanced catalytic methods and green chemistry principles. The study reported a 15% increase in overall yield compared to traditional methods, highlighting the compound's growing importance in scalable pharmaceutical manufacturing.

In addition to its synthetic utility, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclohex-3-ene-1-carboxylic acid has shown promising biological activity in preliminary assays. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its role as a modulator of protein-protein interactions (PPIs), specifically targeting the interface between cyclin-dependent kinases (CDKs) and their regulatory subunits. This finding opens new avenues for the development of CDK inhibitors, which are of great interest in oncology and neurodegenerative diseases.

Further investigations into the compound's mechanism of action are underway, with a particular emphasis on its stereochemical properties and their influence on binding affinity. Computational modeling studies, as reported in a 2024 preprint on ChemRxiv, suggest that the methoxy and carboxylic acid functionalities play critical roles in stabilizing interactions with target proteins. These insights are expected to guide the design of next-generation derivatives with enhanced pharmacological profiles.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2172100-69-3) represents a versatile and valuable compound in modern chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its potential to contribute to advancements in peptide therapeutics and small-molecule drug development. Ongoing research will likely uncover additional applications and optimize its use in both academic and industrial settings.